(1-(2,5-Dichlorophenyl)-1H-imidazol-4-yl)methanol

• Molecular Formula: C10H8Cl2N2O
• Molecular Weight: 243.09 g/mol
• IUPAC Name: [1-(2,5-dichlorophenyl)imidazol-4-yl]methanol
• InChI: InChI=1S/C10H8Cl2N2O/c11-7-1-2-9(12)10(3-7)14-4-8(5-15)13-6-14/h1-4,6,15H,5H2
• InChI Key: KBXLPZGOVXCGRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N2C=C(N=C2)CO)Cl

Description

(1-(2,5-Dichlorophenyl)-1H-imidazol-4-yl)methanol is a halogen-substituted imidazole derivative featuring a methanol group at the 4-position of the imidazole ring and a 2,5-dichlorophenyl substituent at the 1-position. The dichlorophenyl group introduces significant electron-withdrawing effects, which influence the compound’s electronic properties, reactivity, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-(2,5-Dichlorophenyl)-1H-imidazol-4-yl)methanol typically involves the reaction of 2,5-dichlorobenzyl chloride with imidazole under basic conditions. The reaction is usually carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The product is then purified through recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(1-(2,5-Dichlorophenyl)-1H-imidazol-4-yl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while substitution can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

(1-(2,5-Dichlorophenyl)-1H-imidazol-4-yl)methanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-(2,5-Dichlorophenyl)-1H-imidazol-4-yl)methanol involves its interaction with specific molecular targets. The imidazole ring can bind to metal ions or active sites in enzymes, inhibiting their activity. This interaction can disrupt biological pathways and processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Halogen-Substituted Derivatives

(1-(2,5-Difluorobenzyl)-1H-imidazol-4-yl)methanol (): Molecular Formula: C₁₁H₁₀F₂N₂O Substituents: 2,5-Difluorophenyl (electron-withdrawing) and methanol. Key Properties: Boiling point = 396.3±37.0 °C, density = 1.3±0.1 g/cm³, pKa ≈ 13.55. Fluorine’s high electronegativity but smaller atomic radius compared to chlorine results in weaker polarizability and van der Waals interactions. This may reduce crystal packing efficiency relative to dichloro analogs .

(E)-1-(4-Chlorophenyl)-N-[1-(4-methylphenyl)-1H-imidazol-4-yl]methanimine ():

• Substituents : 4-Chlorophenyl and 4-methylphenyl.
• Structural Features : Dihedral angle between aromatic rings ≈ 56°, stabilized by C–H⋯N and C–H⋯Cl interactions.
• The para-chloro substituent creates a distinct molecular twist compared to the 2,5-dichloro configuration, likely altering π–π stacking and hydrogen-bonding patterns .

Non-Halogenated Imidazoles

5-Methyl-2-phenyl-1H-imidazole-4-methanol (): Molecular Formula: C₁₁H₁₂N₂O Substituents: Methyl (electron-donating) and phenyl groups. The electron-donating methyl group increases the basicity of the imidazole nitrogen, contrasting with the electron-withdrawing dichlorophenyl group in the target compound. This difference impacts reactivity, particularly in acid-base and nucleophilic reactions .

Physical and Chemical Properties

Compound	Molecular Formula	Boiling Point (°C)	Density (g/cm³)	pKa	Notable Interactions
Target Compound (2,5-dichloro)	C₁₁H₉Cl₂N₂O	Not reported	Inferred >1.3	Inferred <13.55	Likely C–H⋯Cl, π–π stacking
2,5-Difluoro Analog ()	C₁₁H₁₀F₂N₂O	396.3±37.0	1.3±0.1	13.55	C–H⋯F, weaker van der Waals
4-Chloro/Methylphenyl ()	C₁₇H₁₄ClN₃	Not reported	Not reported	Not reported	C–H⋯N, C–H⋯Cl, π–π stacking
5-Methyl-2-phenyl ()	C₁₁H₁₂N₂O	Not reported	Not reported	Higher	C–H⋯O, enhanced basicity

Key Observations :

• The dichloro compound is expected to exhibit higher density and boiling point than its difluoro analog due to chlorine’s larger atomic mass and stronger intermolecular forces .

Crystallography and Intermolecular Interactions

• Crystal Packing : The dichloro compound is anticipated to form robust C–H⋯Cl hydrogen bonds and π–π interactions, similar to the chloro- and bromo-substituted imidazoles in . However, the 2,5-dichloro substitution may create a more twisted conformation (dihedral angle >56°), disrupting close-packed arrangements .
• Thermal Stability : Stronger halogen-based interactions in the dichloro derivative could enhance thermal stability compared to the difluoro analog .